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Compound of Interest

Compound Name: Chrysomycin B

CAS No.: 83852-56-6

Cat. No.: B014802 Get Quote

Introduction
Chrysomycin B (CAS: 83852-56-6) is a C-glycoside antitumor antibiotic belonging to the

gilvocarcin class. Structurally, it is characterized by a planar benzonaphthopyranone

chromophore linked to a specific sugar moiety. Unlike its congener Chrysomycin A (which

possesses a vinyl group at the C-8 position), Chrysomycin B contains a methyl group at this

position.[1][2]

This structural nuance dictates its unique physicochemical behavior: while it retains potent DNA

intercalation capabilities and photoactivated cross-linking potential, its solubility and lipophilicity

profile differs slightly from the vinyl-substituted analogue. It acts primarily as a Topoisomerase II

inhibitor and a photoactivated DNA-histone crosslinker.

Physicochemical Profile
The following data consolidates physical constants essential for analytical characterization and

formulation.

Table 1: Core Physicochemical Constants
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Property Data Technical Note

Molecular Formula C₂₇H₂₈O₉

Molecular Weight 496.49 g/mol
Essential for molarity

calculations.

Appearance
Yellow to greenish-yellow

crystalline solid

Color intensity correlates with

purity and hydration state.

Melting Point
255–260°C (with

decomposition)

"Unsharp" melting behavior is

typical for this class of

glycosides.

Solubility (Primary) DMSO, DMF (>10 mg/mL)
Preferred solvents for stock

solution preparation.

Solubility (Secondary) Methanol, Ethanol (Moderate)

Useful for intermediate

dilutions but less stable long-

term.

Solubility (Aqueous) Insoluble

Requires organic co-solvent

(e.g., <1% DMSO) for

biological assays.

UV ~230-240 nm, ~398 nm

Identical chromophore to

Gilvocarcin M. Strong

absorption in UVA/Blue region

drives photoactivation.

Chirality D-configuration (Sugar moiety)

C-glycosidic bond fixes the

sugar orientation relative to the

planar core.

Structural & Chemical Analysis
The Chromophore-Sugar Interface
The stability and reactivity of Chrysomycin B are defined by the C-glycosidic bond connecting

the benzonaphthopyranone core to the sugar (3,5-dimethylpentose). Unlike O-glycosides, the
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C-C bond is resistant to enzymatic hydrolysis and acidic degradation, granting the molecule

superior metabolic stability.

Key Structural Features:

Planar Chromophore: Facilitates intercalation between DNA base pairs.

C-8 Methyl Group: Distinguishes it from Chrysomycin A (Vinyl). This methyl group is

chemically inert under standard conditions but contributes to the molecule's overall

hydrophobicity.

Photoactive Core: The coumarin-like substructure is responsible for the molecule's sensitivity

to light (300–400 nm), which triggers radical formation and subsequent DNA cross-linking.

Diagram 1: Structural Connectivity & Functional Logic
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Caption: Structural connectivity of Chrysomycin B highlighting the stable C-glycosidic linkage

and the functional roles of the chromophore and C-8 substituent.

Stability & Handling Protocols
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Critical Warning: Chrysomycin B is photosensitive. Exposure to ambient laboratory light

(fluorescent) can trigger premature activation, leading to degradation or formation of inactive

dimers.

Storage Workflow
Solid State: Store at -20°C, desiccated, and protected from light (amber vials + foil wrap).

Stable for >2 years.

Stock Solution (DMSO): Stable at -20°C for up to 1 month. Avoid repeated freeze-thaw

cycles which can induce precipitation.

Diagram 2: Stability & Handling Workflow
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Click to download full resolution via product page

Caption: Optimized workflow for handling Chrysomycin B to prevent photodegradation and

hydrolysis.

Experimental Protocols
Protocol A: Preparation of Stock Solution (10 mM)

Reagents: Anhydrous DMSO (Grade: Molecular Biology, ≥99.9%).

Procedure:

Weigh 4.96 mg of Chrysomycin B in a micro-balance (under dim light).

Add 1.0 mL of Anhydrous DMSO.

Vortex vigorously for 30 seconds. If particulates remain, sonicate in a water bath at room

temperature for 2 minutes.

Verification: Solution should be clear yellow. Any turbidity indicates incomplete dissolution.

Protocol B: Analytical HPLC Method
To verify purity or quantify concentration in biological matrices.

Column: C18 Reverse Phase (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase A: Water + 0.1% Formic Acid.

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.

Flow Rate: 1.0 mL/min.[3]

Detection: UV at 254 nm and 398 nm.

Gradient:

0-2 min: 10% B
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2-20 min: Linear gradient to 90% B

20-25 min: Hold at 90% B

25-30 min: Re-equilibrate to 10% B

Mechanism of Action (Physicochemical Basis)
Chrysomycin B operates via a dual mechanism driven by its physical structure:

Intercalation: The planar tetracyclic core inserts between DNA base pairs. This is a

thermodynamic equilibrium process (

in the

range).

Photo-Crosslinking: Upon excitation (UV/Blue light), the intercalated chromophore generates

radical species that covalently crosslink the DNA backbone to Histone H3. This reaction is

irreversible and cytotoxic.

Diagram 3: Mechanism of Action
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Caption: Mechanistic pathway from physical intercalation to photo-induced covalent

crosslinking.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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